![molecular formula C15H20BNO3 B13564818 4-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)-3,4-dihydro-2H-pyrano[2,3-c]pyridine](/img/structure/B13564818.png)
4-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)-3,4-dihydro-2H-pyrano[2,3-c]pyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(4E)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]-2H,3H,4H-pyrano[2,3-c]pyridine is a complex organic compound that features a boron-containing dioxaborolane group and a pyrano[2,3-c]pyridine core. Compounds with such structures are often of interest in organic synthesis and medicinal chemistry due to their unique reactivity and potential biological activities.
Properties
Molecular Formula |
C15H20BNO3 |
|---|---|
Molecular Weight |
273.14 g/mol |
IUPAC Name |
(4E)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]-2,3-dihydropyrano[2,3-c]pyridine |
InChI |
InChI=1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)9-11-6-8-18-13-10-17-7-5-12(11)13/h5,7,9-10H,6,8H2,1-4H3/b11-9+ |
InChI Key |
RNDIYJOAMOHBNA-PKNBQFBNSA-N |
Isomeric SMILES |
B1(OC(C(O1)(C)C)(C)C)/C=C/2\CCOC3=C2C=CN=C3 |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C=C2CCOC3=C2C=CN=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4E)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]-2H,3H,4H-pyrano[2,3-c]pyridine typically involves the formation of the pyrano[2,3-c]pyridine core followed by the introduction of the dioxaborolane group. Common synthetic routes may include:
Cyclization Reactions: Formation of the pyrano[2,3-c]pyridine core through cyclization of appropriate precursors under acidic or basic conditions.
Borylation Reactions: Introduction of the dioxaborolane group via borylation reactions using reagents such as bis(pinacolato)diboron.
Industrial Production Methods
Industrial production methods for such compounds would likely involve scalable versions of the laboratory synthesis routes, with optimization for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound may undergo oxidation reactions, particularly at the boron center, leading to the formation of boronic acids or esters.
Reduction: Reduction reactions may target the pyridine ring or other unsaturated moieties within the molecule.
Substitution: The dioxaborolane group can participate in various substitution reactions, such as Suzuki-Miyaura cross-coupling, to form new carbon-carbon bonds.
Common Reagents and Conditions
Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).
Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Palladium catalysts and bases like potassium carbonate (K2CO3) in Suzuki-Miyaura cross-coupling reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, Suzuki-Miyaura cross-coupling would yield biaryl compounds.
Scientific Research Applications
Chemistry
Organic Synthesis: Used as intermediates in the synthesis of more complex molecules.
Catalysis: Potential use in catalytic processes due to the presence of the boron center.
Biology and Medicine
Drug Development: Investigated for potential therapeutic properties, including anti-cancer and anti-inflammatory activities.
Biological Probes: Used in the development of probes for studying biological processes.
Industry
Material Science:
Agriculture: Investigated for use in agrochemicals.
Mechanism of Action
The mechanism of action of (4E)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]-2H,3H,4H-pyrano[2,3-c]pyridine would depend on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The boron center could also play a role in its reactivity and interactions with biological molecules.
Comparison with Similar Compounds
Similar Compounds
Boronic Acids and Esters: Compounds containing boronic acid or ester groups, which are commonly used in organic synthesis.
Pyridine Derivatives: Compounds with pyridine cores, which are prevalent in medicinal chemistry.
Uniqueness
The combination of the dioxaborolane group and the pyrano[2,3-c]pyridine core in (4E)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]-2H,3H,4H-pyrano[2,3-c]pyridine provides unique reactivity and potential biological activity, distinguishing it from other similar compounds.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
